Cas no 110160-82-2 (Dibenzo[c,e]thiepin-5-carboxamide,5,7-dihydro-N,N-dimethyl-, 6,6-dioxide)

• Product Name: Dibenzo[c,e]thiepin-5-carboxamide,5,7-dihydro-N,N-dimethyl-, 6,6-dioxide
• CAS No: 110160-82-2
• MF: C₁₇H₁₇NO₃S
• MW: 315.386783361435
• CID: 198858
• PubChem ID: 3066363
• Update Time: 2025-04-19

Dibenzo[c,e]thiepin-5-carboxamide,5,7-dihydro-N,N-dimethyl-, 6,6-dioxide Chemical and Physical Properties

Names and Identifiers

• Dibenzo[c,e]thiepin-5-carboxamide,5,7-dihydro-N,N-dimethyl-, 6,6-dioxide
• N,N-dimethyl-6,6-dioxo-5,7-dihydrobenzo[d][2]benzothiepine-5-carboxamide
• BRN 4509766
• N,N-dimethyl-5,7-dihydrodibenzo[c,e]thiepine-5-carboxamide 6,6-dioxide
• 5,7-Dihydro-N,N-dimethyldibenzo(c,e)thiepin-5-carboxamide 6,6-dioxide
• DTXSID30911514
• CHEMBL1390152
• N,N-Dimethyl-6,6-dioxo-6,7-dihydro-5H-6lambda~6~-dibenzo[c,e]thiepine-5-carboxamide
• Dibenzo(c,e)thiepin-5-carboxamide, 5,7-dihydro-N,N-dimethyl-, 6,6-dioxide
• AE-641/30110026
• N,N-Dimethyl-6,6-dioxide-5,7-dihydrodibenzo(c,e)thiepin-5-carboxamide
• MLS000701201
• NCGC00247120-01
• SMR000224946
• HMS2528H05
• 110160-82-2

• Inchi： 1S/C17H17NO3S/c1-18(2)17(19)16-15-10-6-5-9-14(15)13-8-4-3-7-12(13)11-22(16,20)21/h3-10,16H,11H2,1-2H3
• InChI Key： ZTYDDYSLKHCUNY-UHFFFAOYSA-N
• SMILES： S1(CC2C=CC=CC=2C2C=CC=CC=2C1C(N(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 315.09301
• Monoisotopic Mass: 315.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.285
• Boiling Point: 603.8°C at 760 mmHg
• Flash Point: 319°C
• Refractive Index: 1.612
• PSA: 54.45
• LogP: 3.49210